Cas no 139953-21-2 (5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)-)

5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)- structure
139953-21-2 structure
Product Name:5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)-
CAS No:139953-21-2
MF:C14H18O3
MW:234.290924549103
CID:179276
PubChem ID:132264
Update Time:2025-04-19

5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

    • 5-Azuleneacetic acid,1,2,4,5,6,7,8,8a-octahydro-8-methyl-a-methylene-2-oxo-, (5R,8S,8aR)-
    • 2-[(5R,8S,8aR)-8-methyl-2-oxo-4,5,6,7,8,8a-hexahydro-1H-azulen-5-yl]prop-2-enoic acid
    • Isorupestonic acid
    • 139953-21-2
    • 5-Azuleneacetic acid, 1,2,4,5,6,7,8,8a-octahydro-8-methyl-alpha-methylene-2-oxo-, (5R-(5alpha,8alpha,8aalpha))-
    • DTXSID80161204
    • Inchi: 1S/C14H18O3/c1-8-3-4-10(9(2)14(16)17)5-11-6-12(15)7-13(8)11/h6,8,10,13H,2-5,7H2,1H3,(H,16,17)/t8-,10+,13+/m0/s1
    • InChI Key: DQHZYBAJZKMYQB-IYYTYJHQSA-N
    • SMILES: O=C1C=C2C[C@H](C(=C)C(=O)O)CC[C@H](C)[C@H]2C1

Computed Properties

  • Exact Mass: 234.12600
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.57880
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